Cas no 1805546-17-1 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate
• CAS No: 1805546-17-1
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4889211
• Update Time: 2025-10-28

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

• Inchi： 1S/C11H14F2N2O3/c1-2-18-9(17)4-6-3-8(16)15-7(5-14)10(6)11(12)13/h3,11H,2,4-5,14H2,1H3,(H,15,16)
• InChI Key： MKGUYPBCVNGILC-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)NC(C=C1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: -1
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

Introduction to Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805546-17-1)

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805546-17-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate is defined by its pyridine core, which is substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 3-position, and a hydroxy group at the 6-position. The ester functionality at the 4-position adds further complexity and reactivity to the molecule. These structural elements contribute to the compound's unique properties and potential biological activities.

The synthesis of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate has been explored through various methodologies. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, the difluoromethylation of a pyridine derivative can be achieved using selective fluorination reagents such as Selectfluor. Subsequent steps include the introduction of the aminomethyl and hydroxy groups through appropriate substitution reactions. The final esterification step completes the synthesis of the target compound. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, making this compound more accessible for further research and development.

In terms of biological activities, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate has shown promising results in several areas. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, studies have demonstrated that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The difluoromethyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these enzymes.

Additionally, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can modulate inflammatory responses by interfering with signaling pathways associated with inflammation. This makes it a potential candidate for treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The ester functionality contributes to its solubility and bioavailability, while the presence of fluorine atoms enhances its metabolic stability.

Recent research has also focused on optimizing the structure-activity relationship (SAR) of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate. Through systematic modifications of the pyridine core and substituents, scientists have identified several analogs with improved potency and selectivity. These efforts are crucial for advancing the compound towards clinical development.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS No. 1805546-17-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and potential therapeutic use. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.